4-Methoxy-5-methyl-2-nitroaniline
Overview
Description
4-Methoxy-5-methyl-2-nitroaniline is an aniline compound used in the synthesis of dyes and pigments . It has a molecular weight of 182.18 . It is a solid compound and is used as an intermediate for the synthesis of dyes, pigments, and other chemical compounds .
Synthesis Analysis
4-Methoxy-2-nitroaniline is used in the synthesis of dyes and pigments . It has also been shown to act as a molluscicidal agent and has been used in hemolytic anemia studies . The synthesis of this compound involves various reactions, including nitration, conversion from the nitro group to an amine, and bromination .Molecular Structure Analysis
The molecular formula of 4-Methoxy-5-methyl-2-nitroaniline is C8H10N2O3 . It consists of a benzene ring with a methoxy group and a nitro group attached at different positions . The energy gap, molecular dipole moment, and hyperpolarizability changes due to the substitution effect of the methoxy group in the molecule have been analyzed .Chemical Reactions Analysis
4-Methoxy-5-methyl-2-nitroaniline exhibits aromatic behavior due to the presence of the benzene ring. It can undergo various types of reactions, including substitution and reduction reactions .Physical And Chemical Properties Analysis
4-Methoxy-5-methyl-2-nitroaniline is a solid compound . It is stored in a dark place, in an inert atmosphere, at room temperature .Scientific Research Applications
Optical Applications
The organic aromatic 4-Methoxy-2-nitroaniline single crystal has been grown and characterized for optical applications . The optical properties of the grown single crystal were analyzed by UV–Vis-NIR studies, and the optical parameters were calculated . The photoluminescence analysis reveals that the high-intensity emission peak was observed around 599 nm .
Nonlinear Optics
The nonlinear optical properties of 4-Methoxy-2-nitroaniline were measured using the Z-scan technique, with 532 nm diode pumped continuous wave (CW) Nd:YAG laser . This makes it a potential candidate for applications in holographic imaging, integrated optics, frequency conversion, frequency mixing, optical data storage, optical communication, and photonic-integrated circuitry .
Crystal Growth Studies
The 4-Methoxy-2-nitroaniline crystal was successfully grown by the slow evaporation solution growth method using acetone as solvent . The single crystal X-ray diffraction (XRD) and powder XRD analyses show that the grown crystal belongs to an orthorhombic crystal system .
Thermal Analysis
The thermal (TG/DTA) analyses were used to investigate the melting and decomposition points of the grown 4-Methoxy-2-nitroaniline single crystal . The Coats-Redfern and Horowitz-Metzger methods were used to calculate the kinetic and thermodynamic parameters like the activation energy (E), frequency factor (Z), enthalpy (ΔH*), entropy (ΔS*), and Gibbs free energy (ΔG*) .
Dielectric Properties
The Agilent LCR meter was used to analyze dielectric properties at various temperatures ranging from 40 to 120 °C and frequencies ranging from 100 Hz to 1 MHz .
Synthesis of Dyes and Pigments
4-Methoxy-2-nitroaniline is an aniline compound used in the synthesis of dyes and pigments . It’s also used as an intermediate for the synthesis of other chemical compounds .
Molluscicidal Agent
It has also been shown to act as a molluscicidal agent .
Hemolytic Anemia Studies
4-Methoxy-2-nitroaniline has been used in hemolytic anemia studies .
Safety and Hazards
4-Methoxy-5-methyl-2-nitroaniline is considered hazardous. It may cause damage to organs through prolonged or repeated exposure . It is fatal if swallowed, in contact with skin, or if inhaled . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound .
properties
IUPAC Name |
4-methoxy-5-methyl-2-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-5-3-6(9)7(10(11)12)4-8(5)13-2/h3-4H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRQYCJHQHGNOPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00504316 |
Source
|
| Record name | 4-Methoxy-5-methyl-2-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00504316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-5-methyl-2-nitroaniline | |
CAS RN |
55730-09-1 |
Source
|
| Record name | 4-Methoxy-5-methyl-2-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00504316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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